1-[3-(2,4-difluorophenyl)-1H-pyrazol-4-yl]-N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]methanamine

• IUPAC Name: 1-[5-(2,4-difluorophenyl)-1H-pyrazol-4-yl]-N-methyl-N-[(1-methylimidazol-2-yl)methyl]methanamine
• InChI: InChI=1S/C16H17F2N5/c1-22(10-15-19-5-6-23(15)2)9-11-8-20-21-16(11)13-4-3-12(17)7-14(13)18/h3-8H,9-10H2,1-2H3,(H,20,21)
• InChI Key: VUJKWAGJXHURTJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CN(C)CC2=C(NN=C2)C3=C(C=C(C=C3)F)F
• Molecular Formula: C16H17F2N5
• Molecular Weight: 317.34 g/mol

Description

"1-[3-(2,4-difluorophenyl)-1H-pyrazol-4-yl]-N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]methanamine" is a compound belonging to a class of chemicals known for their complex molecular structures and interactions. These compounds often exhibit significant pharmacological activities and are of interest in various chemical research fields.

Synthesis Analysis

• The synthesis of related pyrazole derivatives involves condensation reactions, as reported in the synthesis of similar compounds like (E)-N-(3-(tert-butyl)-1-methyl-1H-pyrazol-5-yl)-1-(pyridin-2-yl)methanamine, achieved via a condensation reaction between 3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine and 2-pyridinecarboxaldehyde in methanol using magnesium sulfate as a drying agent (Becerra et al., 2021).

Molecular Structure Analysis

• Structural analysis of similar compounds reveals significant insights. For instance, the crystal structures of two imidazole-4-imines, closely related to the target compound, are isomorphous, illustrating the role of weak interactions in defining molecular structure (Skrzypiec et al., 2012).

Chemical Reactions and Properties

• Chemical properties of similar pyrazole derivatives include their behavior in various reactions. For example, the reactions involving the nitrile oxide derived from enantiopure L-phenylalanine and N-benzyl-3-pyrroline in the synthesis of a tetrahydro-4 H-(pyrrolo[3,4- d]isoxazol-3-yl)methanamine scaffold show the versatility of these compounds in chemical synthesis (Bucci et al., 2018).

Physical Properties Analysis

• The physical properties of related pyrazole derivatives can be assessed through various spectroscopic techniques. For instance, the 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine compound was characterized by FT-IR, DSC, 13C/1H-NMR, and mass spectrometry (Shimoga et al., 2018).

Chemical Properties Analysis

• The chemical properties of related compounds can be quite diverse. For instance, the cytotoxic effect of (1-methyl-1H-imidazol-2-yl)-methanamine and its derivatives in Pt(II) complexes on human carcinoma cell lines demonstrates the potential biological activities of these compounds (Ferri et al., 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, many drugs that contain imidazole rings work by inhibiting the enzyme cytochrome P450, which is involved in drug metabolism.